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Compound of Interest

Compound Name: STF-083010

Cat. No.: B1207623

Audience: Researchers, scientists, and drug development professionals.

Abstract: STF-083010 is a cell-permeable inhibitor of the inositol-requiring enzyme 1a (IRE1a),
a key sensor in the Unfolded Protein Response (UPR) pathway. It specifically targets the
endonuclease activity of IRE1q, thereby blocking the splicing of X-box binding protein 1 (XBP1)
MRNA and mitigating downstream UPR signaling.[1][2][3] This mechanism makes STF-083010
a valuable tool for studying ER stress-related diseases, including cancer and renal failure.[2][4]
Proper preparation of a stable, concentrated stock solution is critical for obtaining reliable and
reproducible experimental results. This document provides a detailed protocol for preparing
STF-083010 stock solutions in Dimethyl Sulfoxide (DMSOQO), along with essential data on its
chemical properties, solubility, stability, and mechanism of action.

STF-083010 Chemical and Physical Properties

The fundamental properties of STF-083010 are summarized below. This data is essential for
accurate calculations and handling.
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Property Value

Molecular Formula C15H11NOs3S:2

Molecular Weight 317.38 g/mol [1][5]

CAS Number 307543-71-1[1][5]

Appearance Light yellow to yellow solid powder[1][6]
Purity >98% (HPLC)[6][7]

Mechanism of Action: IRE1a/XBP1 Pathway
Inhibition

Under conditions of endoplasmic reticulum (ER) stress, an accumulation of unfolded or
misfolded proteins triggers the activation of IRE1a. This involves its dimerization and
autophosphorylation, which subsequently activates its C-terminal RNase domain. The activated
RNase domain excises a 26-nucleotide intron from XBP1 mRNA (XBP1u). This unconventional
splicing event results in a translational frameshift, producing the active transcription factor,
spliced XBP1 (XBP1s). XBP1s then translocates to the nucleus to upregulate genes involved in

restoring ER homeostasis. STF-083010 specifically inhibits the RNase activity of IRE1q,
preventing the splicing of XBP1 mRNA and blocking this branch of the UPR.[1][2][3]
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Caption: STF-083010 inhibits the IRE1a RNase-mediated splicing of XBP1 mRNA.
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Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a concentrated stock solution of STF-083010 in
DMSO.

Materials and Equipment
e STF-083010 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
» Sterile, amber microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

o Ultrasonic water bath (recommended)

o Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Solubility in DMSO

The solubility of STF-083010 in DMSO can vary between suppliers. It is crucial to use fresh,
anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce solubility.

[115]
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Supplier | Source

Reported Solubility in

DMSO

Molar Equivalent

100 mg/mL (requires

MedchemExpress ~315 mM
ultrasound)[1][8]

Selleck Chemicals 63 mg/mL[5] ~198.5 mM

Sigma-Aldrich 100 mg/mL][6] ~315 mM

Cell Signaling Technology 30 mg/mL[2] ~94.5 mM
40 mg/mL (sonication

TargetMol ~126 mM
recommended)[9]

Cayman Chemical 1 mg/mL][7] ~3.15 mM

Experimental Workflow

The process involves accurately weighing the compound, dissolving it in a precise volume of

DMSO, ensuring complete dissolution, and storing aliquots appropriately.
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Caption: Workflow for preparing STF-083010 stock solution.

Step-by-Step Procedure

Preparation: Put on appropriate PPE. Allow the STF-083010 vial to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of STF-083010 powder into a sterile tube.

Calculation: Calculate the volume of DMSO required to achieve the desired stock

concentration.

o Formula: Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.medchemexpress.com/STF-083010.html
https://file.medchemexpress.com/batch_PDF/HY-15845/STF-083010-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/stf-083010.html
https://www.sigmaaldrich.com/US/en/product/mm/412510
https://www.cellsignal.com/products/activators-inhibitors/stf-083010/92208
https://www.targetmol.com/compound/stf-083010
https://www.caymanchem.com/product/17370/stf-083010
https://www.benchchem.com/product/b1207623?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207623?utm_src=pdf-body
https://www.benchchem.com/product/b1207623?utm_src=pdf-body
https://www.benchchem.com/product/b1207623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Example for 10 mM stock from 5 mg of powder:

Mass = 0.005 g

Concentration = 0.010 mol/L

Molecular Weight = 317.38 g/mol

Volume (L) = 0.005 / (0.010 * 317.38) = 0.001575 L = 1.575 mL

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the STF-
083010 powder.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes. If the powder does not
fully dissolve, place the tube in an ultrasonic water bath for 5-10 minutes.[1][9] Visually
inspect the solution against a light source to ensure it is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile amber or light-protected
tubes.[2]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (6 months or more).[1][5] Always check the manufacturer's data sheet for

specific stability information.

Stock Solution Calculation Table

This table provides pre-calculated DMSO volumes for common stock concentrations and
masses of STF-083010 (MW = 317.38 g/mol ).

DMSO Volume DMSO Volume

Mass of STF- DMSO Volume DMSO Volume

for 10 mM for 50 mM
083010 for 1 mM Stock for 5 mM Stock

Stock Stock
1mg 3.151 mL 0.630 mL 0.315mL 0.063 mL
5 mg 15.754 mL 3.151 mL 1.575 mL 0.315 mL
10 mg 31.508 mL 6.302 mL 3.151 mL 0.630 mL
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Application and Quality Control Notes

e Solution Stability: Some sources indicate that STF-083010 is unstable in solution and should
be reconstituted just prior to use.[6] For maximum potency, preparing fresh solutions is the
best practice. If stored, use within the recommended timeframes (-20°C for 1 month, -80°C
for 6+ months).[1][5]

o Working Concentrations: For in vitro cell-based assays, STF-083010 is typically used at
concentrations ranging from 10 uM to 60 uM.[1][6] The optimal concentration should be
determined empirically for each cell line and experimental setup.

o Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to
compound precipitation and degradation. Aliquoting is a critical step to ensure consistency
across experiments.[2]

e DMSO Quiality: The use of fresh, high-purity, anhydrous DMSO is imperative. Old or
improperly stored DMSO can absorb atmospheric water, which will lower the solubility of
STF-083010.[5]

 In Vivo Formulations: For animal studies, the DMSO stock solution is typically diluted into a
formulation containing co-solvents like PEG300, Tween-80, and saline to ensure solubility
and biocompatibility.[1][8][9] These working solutions should be prepared fresh immediately
before use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of STF-
083010 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207623#preparing-stf-083010-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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